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Compound of Interest

Compound Name: CCT251545

Cat. No.: B606553 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information regarding the solubility and stability of the WNT signaling inhibitor

CCT251545 when prepared in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of CCT251545 in DMSO?

A1: The reported solubility of CCT251545 in DMSO varies between suppliers, but it is generally

considered to have high solubility. It is crucial to use fresh, anhydrous DMSO, as absorbed

moisture can significantly reduce the solubility of the compound.[1][2]

Supplier Data
Solubility in DMSO
(mg/mL)

Molar Equivalent (mM)

Cayman Chemical 50 mg/mL ~118.5 mM

Selleck Chemicals 30 mg/mL to 84 mg/mL ~71.1 mM to ~199.1 mM

MedchemExpress ≥ 50 mg/mL ≥ 118.5 mM

Molecular Weight of

CCT251545 is 421.9 g/mol .[3]

Q2: How should I prepare a stock solution of CCT251545 in DMSO?
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A2: To ensure accurate and consistent results, a standardized protocol should be followed for

preparing stock solutions. See the detailed "Protocol for Preparing CCT251545 Stock Solution"

below for a step-by-step guide.

Q3: What are the recommended storage conditions and stability for CCT251545?

A3: Proper storage is critical to maintain the integrity of the compound, both in its solid form

and in a DMSO stock solution. Aliquoting stock solutions is highly recommended to avoid

repeated freeze-thaw cycles.[1]

Form Storage Temperature Stability Period

Solid (Powder) -20°C ≥ 3 years[1][2]

In DMSO (Solvent) -80°C 1 to 2 years[1][2]

In DMSO (Solvent) -20°C 1 month[1][2]

Q4: What is the mechanism of action for CCT251545?

A4: CCT251545 is a potent and orally bioavailable inhibitor of WNT signaling.[1][3] It selectively

targets the human mediator complex-associated protein kinases CDK8 and CDK19.[3][4] By

inhibiting these kinases, CCT251545 alters the expression of genes regulated by the Wnt

pathway, which can reduce tumor growth in Wnt-dependent cancers.[3][4]
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Start: CCT251545
not dissolving

Is the DMSO fresh
and anhydrous?

Use a new, sealed
vial of anhydrous DMSO.

No

Is the concentration
too high?

Yes

Add more DMSO to dilute
to a known soluble concentration

(e.g., 30 mg/mL).

Yes

Have you tried aiding
dissolution?

No

Gently warm the solution
(e.g., 37°C water bath) and/or

sonicate for short intervals.

No

Success: Compound
is dissolved.

Yes

 Dissolved 

Issue persists.
Contact technical support

with lot number.

 Not Dissolved 
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Start: Prepare Stock Solution

1. Equilibrate CCT251545 powder
to room temperature.

2. Weigh the required mass.
(e.g., 4.22 mg for 1 mL of 10 mM)

3. Add the appropriate volume
of anhydrous DMSO.

4. Vortex and/or sonicate
until fully dissolved.

5. Dispense into single-use
aliquots in sterile tubes.

6. Store aliquots at -80°C
for long-term stability.

End: Solution Ready for Use/Storage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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